Cas no 890634-65-8 (4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• CAS No: 890634-65-8
• MF: C₂₇H₂₇N₃O₄
• MW: 457.520986795425
• CID: 6377150
• PubChem ID: 16450718
• Update Time: 2025-10-30

4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• 4-{1-[2-(2-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• 4-{1-[2-(2-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• UPCMLD0ENAT5812747:001
• AKOS001369101
• AKOS016258888
• VU0607043-1
• 4-(1-(2-(2-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• F3243-0916
• Z237528142
• 4-[1-[2-(2-methoxyphenoxy)ethyl]benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one
• 890634-65-8

• Inchi： 1S/C27H27N3O4/c1-32-21-9-7-8-20(17-21)30-18-19(16-26(30)31)27-28-22-10-3-4-11-23(22)29(27)14-15-34-25-13-6-5-12-24(25)33-2/h3-13,17,19H,14-16,18H2,1-2H3
• InChI Key： IFAUQYXAMZSOLA-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCOC2C=CC=CC=2OC)CN1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 457.20015635g/mol
• Monoisotopic Mass: 457.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

Research Brief on 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS: 890634-65-8)

The compound 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS: 890634-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's unique structural features, which include a benzodiazolyl moiety and a pyrrolidin-2-one scaffold. These structural elements are believed to contribute to its interaction with specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits promising activity as a modulator of neurotransmitter receptors, potentially offering therapeutic benefits for neurological disorders such as anxiety and depression.

The synthesis of 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one involves a multi-step process, with key intermediates being optimized for yield and purity. Recent advancements in synthetic methodologies have improved the scalability of this compound, making it more accessible for further preclinical and clinical investigations. Researchers have also explored its pharmacokinetic properties, revealing favorable absorption and distribution profiles in animal models.

In terms of mechanism of action, the compound has been shown to interact with serotonin and dopamine receptors, although the exact binding affinities and downstream effects are still under investigation. Molecular docking studies have provided insights into its binding mode, suggesting that the methoxyphenyl and benzodiazolyl groups play critical roles in receptor recognition. These findings are supported by functional assays, which demonstrate dose-dependent modulation of receptor activity.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Additionally, toxicological studies are underway to assess its safety profile, a critical step before advancing to human trials.

In conclusion, 4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one represents a promising candidate for further development in the treatment of CNS disorders. Continued research into its pharmacological properties and therapeutic potential will be essential to fully realize its clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing such compounds from the bench to the bedside.